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Compound of Interest

Compound Name: Enpp-1-IN-13

Cat. No.: B12402652

For research use only. Not for use in diagnostic or therapeutic procedures.

This document provides essential safety and logistical information for the proper handling and
disposal of Enpp-1-IN-13, a potent ectonucleotide pyrophosphatase/phosphodiesterase
(ENPP) inhibitor. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with standard regulations.

Chemical and Physical Properties

A summary of the key quantitative data for Enpp-1-IN-13 is presented below. This information
is crucial for safe handling, storage, and emergency procedures.
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Property Value Reference
Molecular Formula C2sH22CINsOS [1]
Molecular Weight 512.03 g/mol [1]

ICso (ENPP1) 1.29 pM [1][2]

ICso0 (ENPP3) 20.2 uM [11[2]

CAS Number 2417022-19-4 [1]

Store at -20°C for up to 1 year
Storage [3]
or at -80°C for up to 2 years.

Solubility Soluble in DMSO. [3114]

Operational and Disposal Plans

Adherence to the following step-by-step procedures is mandatory for all personnel handling
Enpp-1-IN-13.

Personal Protective Equipment (PPE)

A comprehensive understanding and use of personal protective equipment are the first line of
defense against accidental exposure.

Eye Protection: Chemical safety goggles are required at all times when handling Enpp-1-IN-
13.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

o Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary to avoid inhalation.

[5]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[5]

Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

¢ Avoid Inhalation: Handle in a well-ventilated area or with a fume hood to avoid inhaling dust
or fumes.[5]

» Storage Conditions: Store the compound in a tightly sealed container in a cool, dry place,
protected from light and heat.[5] Recommended storage is at -20°C for short-term and -80°C
for long-term stability.[3]

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures immediately:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear full protective equipment, including a self-contained breathing apparatus.

[5]

Cleanup: Use an absorbent material to contain the spill. Suitable extinguishing agents for fire
are water spray, carbon dioxide, dry chemical powder, or foam.[5]

Disposal Procedures

Dispose of Enpp-1-IN-13 and any contaminated materials in accordance with all applicable
country, federal, state, and local regulations.[5] As this substance is considered non-hazardous
for transport, standard chemical waste disposal protocols should be followed.[5]

o Waste Collection: Collect all waste material (unused compound, contaminated PPE, and
cleaning materials) in a designated, labeled hazardous waste container.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific disposal guidelines.
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» Documentation: Maintain a record of the disposed of materials.

Experimental Workflow and Safety

The following diagram illustrates the standard workflow for handling Enpp-1-IN-13 in a
research setting, incorporating the key safety and disposal steps.
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Enpp-1-IN-13 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Enpp-1-IN-13.
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Signaling Pathway Inhibition

Enpp-1-IN-13 is an inhibitor of the ENPP1 signaling pathway. The simplified diagram below
illustrates the point of inhibition.

Simplified ENPP1 Signaling Pathway Inhibition
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Caption: Inhibition of ENPP1 by Enpp-1-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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